Cas no 4467-70-3 (N/A)

• Product Name: N/A
• CAS No: 4467-70-3
• Molecular Formula: C₁₈H₃₂O₁₆
• Molecular Weight: 504.437
• CID: 2001067
• PubChem ID: 91850734

N/A Properties

Names and Identifiers

• 1,3:1,4 B-GLUCOTRIOSE (A)
• beta-Glucotriose
• 4467-70-3
• WURCS=2.0/1,3,2/[a2122h-1b_1-5]/1-1-1/a4-b1_b3-c1
• beta-D-gluco-hexopyranosyl-(1->3)-beta-D-gluco-hexopyranosyl-(1->4)-beta-D-gluco-hexopyranose
• 4-b-Laminaribiosylglucose
• Glc(b1-3)Glc(b1-4)b-Glc
• (2R,3R,4R,5S,6R)-5-(((2S,3R,4S,5R,6R)-3,5-Dihydroxy-6-(hydroxymethyl)-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4-triol
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6S)-3,5-Dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 4-O-beta-Laminaribiosyl-D-glucose
• beta-D-Glcp-(1->3)-beta-D-Glcp-(1->4)-beta-D-Glcp
• CHEBI:146922

• InChIKey： ODDPRQJTYDIWJU-YTJFHSSISA-N
• Inchi： InChI=1S/C18H32O16/c19-1-4-7(22)9(24)12(27)17(31-4)34-15-8(23)5(2-20)32-18(13(15)28)33-14-6(3-21)30-16(29)11(26)10(14)25/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9+,10-,11-,12-,13-,14-,15+,16-,17+,18+/m1/s1

Computed Properties

• Exact Mass: 504.16903493g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 7
• Monoisotopic Mass: 504.16903493g/mol
• Heavy Atom Count: 34
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.3
• Topological Polar Surface Area: 269Ų

Experimental Properties

• Solubility: Dissolution (71 g/l) (25 º C),
• Density: 1.80±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides